Cas no 337465-52-8 (Boronic acid, [3-(acetyloxy)phenyl]-)
337465-52-8 structure
Product Name:Boronic acid, [3-(acetyloxy)phenyl]-
CAS No:337465-52-8
MF:C8H9BO4
MW:179.965662717819
CID:3943297
PubChem ID:23148186
Update Time:2025-04-22
Boronic acid, [3-(acetyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, [3-(acetyloxy)phenyl]-
- (3-acetyloxyphenyl)boronic acid
- DB-114197
- 337465-52-8
- (3-acetoxyphenyl)boronic acid
- SCHEMBL2537749
- [3-(acetyloxy)phenyl]boronic acid
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- Inchi: 1S/C8H9BO4/c1-6(10)13-8-4-2-3-7(5-8)9(11)12/h2-5,11-12H,1H3
- InChI Key: DRVUMCDFAZKLJO-UHFFFAOYSA-N
- SMILES: B(C1=CC=CC(OC(C)=O)=C1)(O)O
Computed Properties
- Exact Mass: 180.059
- Monoisotopic Mass: 180.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8A^2
Boronic acid, [3-(acetyloxy)phenyl]- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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